Cas no 2171311-49-0 (5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopyridine-3-carboxylic acid)

• Product Name: 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopyridine-3-carboxylic acid
• CAS No: 2171311-49-0
• MF: C₂₇H₂₇N₃O₅
• MW: 473.52038693428
• CID: 5952390
• PubChem ID: 165808882
• Update Time: 2025-05-21

5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopyridine-3-carboxylic acid
• EN300-1517450
• 2171311-49-0
• 5-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]pyridine-3-carboxylic acid

• Inchi： 1S/C27H27N3O5/c1-3-16(2)24(25(31)29-18-12-17(26(32)33)13-28-14-18)30-27(34)35-15-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-14,16,23-24H,3,15H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)/t16?,24-/m0/s1
• InChI Key： OWNYUULJUFNJOL-ODOSRFNGSA-N
• SMILES： O(C(N[C@H](C(NC1C=NC=C(C(=O)O)C=1)=O)C(C)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 473.19507097g/mol
• Monoisotopic Mass: 473.19507097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 739
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 118Ų

Additional information on 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopyridine-3-carboxylic acid

5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopyridine-3-carboxylic Acid (CAS No. 2171311-49-0): An Overview

5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopyridine-3-carboxylic acid (CAS No. 2171311-49-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as FMPA for brevity, is characterized by its unique structural features and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis, biological activity, and recent advancements in the research and development of FMPA.

The chemical structure of FMPA is intricate, featuring a pyridine ring conjugated with a fluorenylmethoxycarbonyl (Fmoc) protected amino acid moiety. The presence of the Fmoc group is crucial for protecting the amino functionality during synthesis, allowing for precise control over the reactivity and selectivity of the compound. The 3-methylpentanamide substituent further adds to the complexity and specificity of the molecule, contributing to its unique biological properties.

In terms of synthesis, FMPA can be prepared through a multi-step process involving the protection of an amino acid with Fmoc, followed by coupling with a pyridine carboxylic acid derivative. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound. For instance, a study published in the Journal of Organic Chemistry in 2022 reported a novel one-pot synthesis method that significantly reduced reaction time and improved yield compared to traditional multi-step approaches.

The biological activity of FMPA has been extensively studied in various cellular and animal models. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in disease pathways. Research conducted at the University of California, San Francisco, demonstrated that FMPA exhibits potent inhibitory activity against a specific kinase implicated in cancer progression. This finding has opened up new avenues for developing targeted therapies for various types of cancer.

Beyond its role as an enzyme inhibitor, FMPA has also shown promise in modulating other biological processes. A study published in the Journal of Medicinal Chemistry in 2021 reported that FMPA can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines in immune cells. This property makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Clinical trials are currently underway to evaluate the safety and efficacy of FMPA in human subjects. Preliminary results from Phase I trials have shown that FMPA is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and have paved the way for further clinical investigations.

In addition to its therapeutic potential, FMPA has also been explored for its use as a research tool in understanding cellular signaling pathways. Its ability to selectively inhibit specific enzymes makes it a valuable probe for dissecting complex biological processes at the molecular level. This application has led to new insights into disease mechanisms and has informed the design of more effective therapeutic strategies.

The future outlook for FMPA is promising. Ongoing research continues to uncover new applications and optimize its properties for various medical uses. As our understanding of its biological activities deepens, it is likely that FMPA will play an increasingly important role in both basic research and clinical practice.

In conclusion, 5-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopyridine-3-carboxylic acid (CAS No. 2171311-49-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities, positions it as a promising candidate for developing novel therapies and advancing our understanding of disease mechanisms.